Cas no 59902-28-2 (2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane)

• Product Name: 2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane
• CAS No: 59902-28-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 1617612
• PubChem ID: 43113
• Update Time: 2025-04-21

2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane
• 59902-28-2
• DTXSID20975322
• SCHEMBL9876435
• 2-(p-Chlorophenyl)-2,4-dimethyl-1,3-dioxolane
• 1,3-DIOXOLANE, 2-(p-CHLOROPHENYL)-2,4-DIMETHYL-

• Inchi： 1S/C11H13ClO2/c1-8-7-13-11(2,14-8)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： GGLVIOWOIAAAQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C)OCC(C)O1

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.147
• Boiling Point: 274.9°C at 760 mmHg
• Flash Point: 95.5°C
• Refractive Index: 1.512
• PSA: 18.46